Diethyl 2-Aceto-3-(4-chlorophenyl-d4)glutarate

Specification

• CAS No.: 1189724-35-3
• Molecular Formula: C17H21ClO5
• Molecular Weight: 344.824
• IUPAC Name: diethyl 2-acetyl-3-(4-chloro-2,3,5,6-tetradeuteriophenyl)pentanedioate
• Standard InChI: InChI=1S/C17H21ClO5/c1-4-22-15(20)10-14(12-6-8-13(18)9-7-12)16(11(3)19)17(21)23-5-2/h6-9,14,16H,4-5,10H2,1-3H3/i6D,7D,8D,9D
• Standard InChI Key: QWZWIAJXDJOYLJ-YKVCKAMESA-N
• SMILES: CCOC(=O)CC(C1=CC=C(C=C1)Cl)C(C(=O)C)C(=O)OCC

Introduction

Chemical Identity and Structure

Diethyl 2-Aceto-3-(4-chlorophenyl-d4)glutarate represents a deuterated analog of diethyl 2-aceto-3-(4-chlorophenyl)glutarate, specifically modified with four deuterium atoms replacing hydrogen atoms on the chlorophenyl ring. The compound is registered with CAS number 1189724-35-3 and possesses the molecular formula C₁₇H₁₇D₄ClO₅. This structure contains several functional groups including ester moieties, an acetyl group, and a chlorophenyl group with deuterium substitution. The full IUPAC name reflects its complex structure: 2-Acetyl-3-(4-chlorophenyl-d4)pentanedioic Acid 1,5-Diethyl Ester.

The molecular weight of the compound is 344.82 g/mol, consistent across multiple reference sources. The compound's structure features a central carbon backbone with multiple substituents, including two ethyl ester groups at positions 1 and 5, an acetyl group at position 2, and a 4-chlorophenyl group (deuterated) at position 3. This arrangement creates a stereogenic center that may influence its reactivity and applications in synthesis.

Property	Value
CAS Number	1189724-35-3
Molecular Formula	C₁₇H₁₇D₄ClO₅
Molecular Weight	344.82 g/mol
Synonyms	2-Acetyl-3-(4-chlorophenyl)pentanedioic Acid 1,5-Diethyl Ester-d4
Purity (Commercial)	98%

Related Compounds and Structural Analogs

Several structural analogs of Diethyl 2-Aceto-3-(4-chlorophenyl-d4)glutarate exist, differing primarily in their substitution patterns and isotopic composition. Understanding these related compounds provides context for the applications and properties of the deuterated derivative.

Diethyl 3-(4-chlorophenyl)glutarate (CAS 101104-10-3) represents the non-acetylated, non-deuterated analog, with molecular formula C₁₅H₁₉ClO₄ and molecular weight 298.76 g/mol. This compound lacks both the acetyl group at position 2 and the deuterium labeling on the aromatic ring. The structural relationship highlights the synthetic diversity possible within this class of compounds.

Another related compound, Diethyl 2,4-diacetyl-3-(4-chlorophenyl)glutarate (CID 3020141), features an additional acetyl group at position 4, resulting in the molecular formula C₁₉H₂₃ClO₆. This more heavily functionalized derivative demonstrates the potential for further elaboration of the basic glutarate scaffold.

The non-deuterated version of the title compound would be Diethyl 2-Aceto-3-(4-chlorophenyl)glutarate, differing only in the isotopic composition of the aromatic ring. The specific deuteration pattern (d4) indicates complete replacement of hydrogen atoms with deuterium on the aromatic ring of the 4-chlorophenyl substituent.

Supplier	Catalog Number	Package Size	Price (USD)
TRC	D443242	100 mg	$1,055
Medical Isotopes, Inc.	D9360	10 mg	$870
Coompo	C224834	10 mg	$120
Coompo	C224834	100 mg	$960